L-ribulose
L-ribulose
L-Ribulose, also known as D-threo-pentulose or D-lyxulose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. L-Ribulose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, L-ribulose is primarily located in the cytoplasm.
D-xylulofuranose is a pentose.
D-xylulofuranose is a pentose.
Brand Name:
Vulcanchem
CAS No.:
2042-27-5
VCID:
VC0541395
InChI:
InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m0/s1
SMILES:
C(C(C(C(=O)CO)O)O)O
Molecular Formula:
C5H10O5
Molecular Weight:
150.13 g/mol
L-ribulose
CAS No.: 2042-27-5
Cat. No.: VC0541395
Molecular Formula: C5H10O5
Molecular Weight: 150.13 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
Description | L-Ribulose, also known as D-threo-pentulose or D-lyxulose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. L-Ribulose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, L-ribulose is primarily located in the cytoplasm. D-xylulofuranose is a pentose. |
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CAS No. | 2042-27-5 |
Molecular Formula | C5H10O5 |
Molecular Weight | 150.13 g/mol |
IUPAC Name | (3S,4S)-1,3,4,5-tetrahydroxypentan-2-one |
Standard InChI | InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m0/s1 |
Standard InChI Key | ZAQJHHRNXZUBTE-UCORVYFPSA-N |
Isomeric SMILES | C1[C@H]([C@@H](C(O1)(CO)O)O)O |
SMILES | C(C(C(C(=O)CO)O)O)O |
Canonical SMILES | C1C(C(C(O1)(CO)O)O)O |
Appearance | Solid powder |
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